Cas no 1804227-77-7 (4-(2-Chloropropanoyl)-2-methylthiophenol)

• Product Name: 4-(2-Chloropropanoyl)-2-methylthiophenol
• CAS No: 1804227-77-7
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 5002024
• Update Time: 2025-10-30

4-(2-Chloropropanoyl)-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloropropanoyl)-2-methylthiophenol

• Inchi： 1S/C10H11ClOS/c1-6-5-8(3-4-9(6)13)10(12)7(2)11/h3-5,7,13H,1-2H3
• InChI Key： ODHGXQPKXBMNSH-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=C(C)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Additional information on 4-(2-Chloropropanoyl)-2-methylthiophenol

Comprehensive Analysis of 4-(2-Chloropropanoyl)-2-methylthiophenol (CAS No. 1804227-77-7): Properties, Applications, and Industry Insights

4-(2-Chloropropanoyl)-2-methylthiophenol (CAS No. 1804227-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophenol core substituted with a 2-chloropropanoyl group at the 4-position and a methyl group at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1804227-77-7 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for high-purity intermediates like 4-(2-Chloropropanoyl)-2-methylthiophenol has surged, driven by advancements in drug discovery and crop protection technologies. Industry reports highlight its role in developing small-molecule inhibitors and herbicides, aligning with the global push for sustainable agriculture and precision medicine. Researchers frequently search for "synthesis of 4-(2-Chloropropanoyl)-2-methylthiophenol" or "CAS 1804227-77-7 suppliers," reflecting its commercial and academic relevance.

The compound’s physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for optimizing synthetic routes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to validate its purity, a topic often queried in scientific forums. Notably, its chloropropanoyl moiety enables selective reactivity, facilitating its use in cross-coupling reactions—a hotspot in modern organic chemistry.

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In conclusion, 4-(2-Chloropropanoyl)-2-methylthiophenol (CAS No. 1804227-77-7) exemplifies the intersection of innovation and practicality in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a compound of enduring interest. Future studies may explore its potential in catalysis or polymeric materials, further expanding its utility.